Cas no 1910274-23-5 (Butanamide, 2-amino-N-[1-(4-methoxyphenyl)ethyl]-3,3-dimethyl-, (2R)-)

• Product Name: Butanamide, 2-amino-N-[1-(4-methoxyphenyl)ethyl]-3,3-dimethyl-, (2R)-
• CAS No: 1910274-23-5
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 5266719
• Update Time: 2025-05-27

Butanamide, 2-amino-N-[1-(4-methoxyphenyl)ethyl]-3,3-dimethyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-N-[1-(4-methoxyphenyl)ethyl]-3,3-dimethyl-, (2R)-

• Inchi： 1S/C15H24N2O2/c1-10(11-6-8-12(19-5)9-7-11)17-14(18)13(16)15(2,3)4/h6-10,13H,16H2,1-5H3,(H,17,18)/t10?,13-/m0/s1
• InChI Key： XALMZXSBLQJKBB-HQVZTVAUSA-N
• SMILES： C(NC(C1=CC=C(OC)C=C1)C)(=O)[C@H](N)C(C)(C)C

Additional information on Butanamide, 2-amino-N-[1-(4-methoxyphenyl)ethyl]-3,3-dimethyl-, (2R)-

Recent Advances in the Study of Butanamide, 2-amino-N-[1-(4-methoxyphenyl)ethyl]-3,3-dimethyl-, (2R)- (CAS: 1910274-23-5)

The compound Butanamide, 2-amino-N-[1-(4-methoxyphenyl)ethyl]-3,3-dimethyl-, (2R)- (CAS: 1910274-23-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug discovery and development.

One of the key areas of research has been the compound's role as a modulator of specific biological targets. Preliminary findings suggest that Butanamide, 2-amino-N-[1-(4-methoxyphenyl)ethyl]-3,3-dimethyl-, (2R)- exhibits selective binding affinity towards certain enzyme systems, particularly those involved in neurodegenerative and inflammatory pathways. The stereochemistry of the compound, denoted by the (2R) configuration, appears to play a critical role in its biological activity, highlighting the importance of chiral purity in its synthesis and application.

Recent synthetic efforts have focused on optimizing the production of this compound with high enantiomeric excess. Advances in asymmetric synthesis and catalytic methods have enabled more efficient and scalable routes to obtain Butanamide, 2-amino-N-[1-(4-methoxyphenyl)ethyl]-3,3-dimethyl-, (2R)-. These developments are crucial for ensuring the compound's availability for further preclinical and clinical studies, as well as for potential large-scale pharmaceutical manufacturing.

In vitro and in vivo studies have provided preliminary evidence of the compound's therapeutic potential. For instance, research has indicated its efficacy in modulating specific receptor interactions that are implicated in pain management and neuroprotection. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties, has been under investigation to assess its suitability as a drug candidate. These studies are essential for understanding the compound's bioavailability and potential side effects.

Despite these promising findings, challenges remain in fully characterizing the compound's mechanism of action and therapeutic window. Further research is needed to explore its interactions with other biological systems and to evaluate its safety profile in more comprehensive toxicology studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into potential clinical applications.

In conclusion, Butanamide, 2-amino-N-[1-(4-methoxyphenyl)ethyl]-3,3-dimethyl-, (2R)- (CAS: 1910274-23-5) represents a compelling area of research in chemical biology and drug development. Its unique structural and pharmacological properties offer exciting opportunities for the discovery of novel therapeutics. Continued investigation into its synthesis, biological activity, and clinical potential will be critical for realizing its full therapeutic value.